Cas no 71475-34-8 (1-[(2-chlorophenyl)methyl]-3-ethylurea)

• Product Name: 1-[(2-chlorophenyl)methyl]-3-ethylurea
• CAS No: 71475-34-8
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 976443
• PubChem ID: 306751
• Update Time: 2025-04-19

1-[(2-chlorophenyl)methyl]-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-3-ethylurea
• AC1L79J9
• NSC204439
• NSC-204439
• 71475-34-8
• N-[(2-Chlorophenyl)methyl]-N'-ethylurea
• AKOS008670575
• SCHEMBL10263934
• DTXSID10308488

• Inchi： 1S/C10H13ClN2O/c1-2-12-10(14)13-7-8-5-3-4-6-9(8)11/h3-6H,2,7H2,1H3,(H2,12,13,14)
• InChI Key： YQQWSVNCEMTZJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(NCC)=O

Computed Properties

• Exact Mass: 212.07179
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 2.94090